Vapendavir
Vapendavir
Vapendavir, also known as BTA-798, is a capsid binder (CB). Vapendavir efficiently inhibit the in vitro replication of 21 EV71 strains/isolates that are representative of the different genogroups A, B, and C.
Brand Name:
Vulcanchem
CAS No.:
439085-51-5
VCID:
VC0546594
InChI:
InChI=1S/C21H26N4O3/c1-3-26-21-18-6-5-17(14-19(18)28-24-21)27-13-10-16-8-11-25(12-9-16)20-7-4-15(2)22-23-20/h4-7,14,16H,3,8-13H2,1-2H3
SMILES:
CCOC1=NOC2=C1C=CC(=C2)OCCC3CCN(CC3)C4=NN=C(C=C4)C
Molecular Formula:
C21H26N4O3
Molecular Weight:
382.5 g/mol
Vapendavir
CAS No.: 439085-51-5
Inhibitors
VCID: VC0546594
Molecular Formula: C21H26N4O3
Molecular Weight: 382.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 439085-51-5 |
|---|---|
| Product Name | Vapendavir |
| Molecular Formula | C21H26N4O3 |
| Molecular Weight | 382.5 g/mol |
| IUPAC Name | 3-ethoxy-6-[2-[1-(6-methylpyridazin-3-yl)piperidin-4-yl]ethoxy]-1,2-benzoxazole |
| Standard InChI | InChI=1S/C21H26N4O3/c1-3-26-21-18-6-5-17(14-19(18)28-24-21)27-13-10-16-8-11-25(12-9-16)20-7-4-15(2)22-23-20/h4-7,14,16H,3,8-13H2,1-2H3 |
| Standard InChIKey | DKSVBVKHUICELN-UHFFFAOYSA-N |
| SMILES | CCOC1=NOC2=C1C=CC(=C2)OCCC3CCN(CC3)C4=NN=C(C=C4)C |
| Canonical SMILES | CCOC1=NOC2=C1C=CC(=C2)OCCC3CCN(CC3)C4=NN=C(C=C4)C |
| Appearance | Solid powder |
| Description | Vapendavir, also known as BTA-798, is a capsid binder (CB). Vapendavir efficiently inhibit the in vitro replication of 21 EV71 strains/isolates that are representative of the different genogroups A, B, and C. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Vapendavir; BTA-798; BTA798; BTA 798 |
| Reference | 1: Sun L, Meijer A, Froeyen M, Zhang L, Thibaut HJ, Baggen J, George S, Vernachio J, van Kuppeveld FJ, Leyssen P, Hilgenfeld R, Neyts J, Delang L. Antiviral Activity of Broad-Spectrum and Enterovirus-Specific Inhibitors against Clinical Isolates of Enterovirus D68. Antimicrob Agents Chemother. 2015 Dec;59(12):7782-5. doi: 10.1128/AAC.01375-15. Epub 2015 Sep 14. PubMed PMID: 26369972; PubMed Central PMCID: PMC4649165. 2: Tijsma A, Franco D, Tucker S, Hilgenfeld R, Froeyen M, Leyssen P, Neyts J. The capsid binder Vapendavir and the novel protease inhibitor SG85 inhibit enterovirus 71 replication. Antimicrob Agents Chemother. 2014 Nov;58(11):6990-2. doi: 10.1128/AAC.03328-14. Epub 2014 Sep 8. PubMed PMID: 25199773; PubMed Central PMCID: PMC4249361. |
| PubChem Compound | 504457 |
| Last Modified | Nov 11 2021 |
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